Cas no 16354-47-5 (Benz[a]anthracene,7-methoxy-12-methyl-)

Benz[a]anthracene,7-methoxy-12-methyl- structure
16354-47-5 structure
Product Name:Benz[a]anthracene,7-methoxy-12-methyl-
CAS No:16354-47-5
MF:C20H16O
MW:272.340445518494
CID:173725
PubChem ID:85371
Update Time:2025-04-19

Benz[a]anthracene,7-methoxy-12-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,7-methoxy-12-methyl-
    • 7-Methoxy-12-methylbenz[a]anthracene
    • 7-methoxy-12-methyltetraphene
    • DTXSID00936835
    • 16354-47-5
    • BRN 3098417
    • 7-Methoxy-12-methylbenz(a)anthracene
    • 7-methoxy-12-methylbenzo[a]anthracene
    • Benz(a)anthracene, 7-methoxy-12-methyl-
    • 7-Methoxy-12-methylbenzo[b]phenanthrene
    • Inchi: 1S/C20H16O/c1-13-15-8-5-6-10-17(15)20(21-2)18-12-11-14-7-3-4-9-16(14)19(13)18/h3-12H,1-2H3
    • InChI Key: NYOGCOVCKPOSCX-UHFFFAOYSA-N
    • SMILES: O(C)C1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 272.12018
  • Monoisotopic Mass: 272.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 6

Experimental Properties

  • Density: 1.0523 (rough estimate)
  • Boiling Point: 375.4°C (rough estimate)
  • Flash Point: 198.7°C
  • Refractive Index: 1.6700 (estimate)
  • PSA: 9.23
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